Cas no 69916-08-1 (1-Butanone, 1-[2,4,6-trihydroxy-3-(3-methyl-2-butenyl)phenyl]-)

• Product name: 1-Butanone, 1-[2,4,6-trihydroxy-3-(3-methyl-2-butenyl)phenyl]-
• CAS No: 69916-08-1
• MF: C₁₅H₂₀O₄
• MW: 264.316905021667
• CID: 391143
• PubChem ID: 13411737

1-Butanone, 1-[2,4,6-trihydroxy-3-(3-methyl-2-butenyl)phenyl]- Chemical and Physical Properties

Names and Identifiers

• 1-Butanone, 1-[2,4,6-trihydroxy-3-(3-methyl-2-butenyl)phenyl]-
• 1-[2,4,6-trihydroxy-3-(3-methylbut-2-enyl)phenyl]butan-1-one
• DTXSID70539953
• CHEMBL3945645
• 1-[2,4,6-Trihydroxy-3-(3-methylbut-2-en-1-yl)phenyl]butan-1-one
• 69916-08-1

• Inchi： InChI=1S/C15H20O4/c1-4-5-11(16)14-13(18)8-12(17)10(15(14)19)7-6-9(2)3/h6,8,17-19H,4-5,7H2,1-3H3
• InChI Key： UFVXYXGMXDOHHZ-UHFFFAOYSA-N
• SMILES： CCCC(=O)C1=C(C=C(C(=C1O)CC=C(C)C)O)O

Computed Properties

• Exact Mass: 264.1362
• Monoisotopic Mass: 264.13615911g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 333
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 77.8Ų

Experimental Properties

• PSA: 77.76

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alkyl-phenylketones